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Compound of Interest

Compound Name: 4-Methylanisole-13C

Cat. No.: B12404114

Essential Safety and Handling of 4-
Methylanisole-13C

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 4-Methylanisole-13C, a stable, isotopically labeled compound. Adherence to these
procedures is critical for minimizing risks and ensuring a safe laboratory environment.

Hazard Summary: 4-Methylanisole is a flammable liquid and vapor that is harmful if swallowed
and causes skin irritation.[1][2][3] It is also suspected of damaging fertility or the unborn child.
[3][4] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

Proper personal protective equipment is the first line of defense against chemical exposure.
The following PPE must be worn at all times when handling 4-Methylanisole-13C.:

o Eye Protection: Chemical splash goggles or safety glasses with side shields are required.[1]

» Hand Protection: Chemical-resistant gloves are essential. Nitrile gloves are a suitable option
for protection against splashes.[5] For prolonged contact, consider gloves made of butyl
rubber or neoprene.[6][7] Always inspect gloves for any signs of degradation or puncture
before use.
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» Body Protection: A flame-retardant lab coat should be worn over personal clothing.[8] An
apron can provide an additional layer of protection.

» Respiratory Protection: Work in a well-ventilated area, such as a chemical fume hood, to
avoid inhalation of vapors.[1][9] If engineering controls are not sufficient, a NIOSH-approved
respirator with appropriate cartridges should be used.[8]

Chemical Properties and Safety Data

A summary of the key quantitative data for 4-Methylanisole is provided in the table below. Note
that the isotopic labeling with Carbon-13 does not significantly alter these properties.

Property Value

Molecular Formula CsH100

Molecular Weight 122.16 g/mol [10]

Boiling Point 174 °C (lit.)[10]

Melting Point -32 °C[10][11]

Flash Point 59 °C (138.2 °F) - closed cup
Density 0.969 g/mL at 25 °C (lit.)[10]
Hazard Statements H226, H302, H315, H361d

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of 4-
Methylanisole-13C, from receipt of the chemical to its ultimate disposal.
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Caption: Workflow for the safe handling of 4-Methylanisole-13C.
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Operational Plan

1.

Preparation:

Don Personal Protective Equipment (PPE): Before handling the chemical, put on all required
PPE as detailed above.

Prepare Work Area: Ensure the chemical fume hood is operational and the work area is
clean and free of clutter. Remove all ignition sources from the vicinity.[1][9]

Assemble Equipment: Gather all necessary glassware, reagents, and equipment. Use non-
sparking tools and ensure all equipment is properly grounded to prevent static discharge.[2]

[4]

. Handling:

Receive and Inspect: Upon receiving the container of 4-Methylanisole-13C, inspect it for
any damage or leaks.

Transfer to Fume Hood: Transport the sealed container to the chemical fume hood.

Dispense Chemical: Carefully dispense the required amount of the chemical. Avoid
generating aerosols or vapors. Keep the container tightly closed when not in use.[2]

. Post-Handling:

Cap and Store: Securely cap the stock container and any prepared solutions. Store in a cool,
dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.
[1][2] The storage area should be a designated flammable liquid storage cabinet.

Clean Work Area: Decontaminate all surfaces and equipment that may have come into
contact with the chemical.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Wash hands
thoroughly with soap and water after handling.[1]

Disposal Plan
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All waste materials contaminated with 4-Methylanisole-13C must be treated as hazardous
waste.

e Segregate Waste: Collect all liquid and solid waste in separate, clearly labeled, and
compatible waste containers. Do not mix with other waste streams.

o Label Waste Container: The waste container must be clearly labeled with "Hazardous
Waste" and the full chemical name: "4-Methylanisole-13C".

» Dispose via Licensed Contractor: Arrange for the disposal of the hazardous waste through a
licensed and approved waste disposal contractor.[4][9] Follow all local, state, and federal
regulations for hazardous waste disposal.[1] Empty containers should be triple-rinsed (if
appropriate) and punctured to prevent reuse before disposal.[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-
Methylanisole-13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404114#personal-protective-equipment-for-
handling-4-methylanisole-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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